Cas no 851948-67-9 (ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851948-67-9
• MF: C₂₅H₂₃N₃O₄S
• MW: 461.532824754715
• CID: 6043208
• PubChem ID: 3420654
• Update Time: 2025-05-30

ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3,4-dihydro-3-(4-methylphenyl)-4-oxo-5-[(1-oxo-3-phenylpropyl)amino]-, ethyl ester
• F0641-0234
• AKOS024590143
• ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanoylamino)thieno[3,4-d]pyridazine-1-carboxylate
• ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851948-67-9
• ethyl 4-oxo-5-(3-phenylpropanamido)-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AB00670307-01

• Inchi： 1S/C25H23N3O4S/c1-3-32-25(31)22-19-15-33-23(26-20(29)14-11-17-7-5-4-6-8-17)21(19)24(30)28(27-22)18-12-9-16(2)10-13-18/h4-10,12-13,15H,3,11,14H2,1-2H3,(H,26,29)
• InChI Key： VKPISELHJWWWOW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C2=C(NC(=O)CCC3=CC=CC=C3)SC=C12

Computed Properties

• Exact Mass: 461.14092740g/mol
• Monoisotopic Mass: 461.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.94±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate: A Comprehensive Overview

The compound Ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate, identified by the CAS number 851948-67-9, represents a complex organic structure with significant potential in various fields of chemistry and pharmacology. This molecule is characterized by its thienopyridazine core, which is a fused bicyclic system combining a thiophene and pyridazine ring. The substituents attached to this core include an ethyl carboxylate group, a 4-methylphenyl group, and a 3-phenylpropanamido group, each contributing uniquely to the compound's properties.

Recent studies have highlighted the importance of thienopyridazine derivatives in drug discovery due to their potential as kinase inhibitors and their ability to modulate various cellular pathways. The presence of the 4-methylphenyl group introduces steric effects and electronic modifications that can enhance the compound's bioavailability and binding affinity to target proteins. Similarly, the 3-phenylpropanamido group adds flexibility and hydrogen bonding capabilities, which are crucial for interactions within biological systems.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, amide formation, and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological assays.

In terms of applications, Ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate has shown promise in anticancer research. Preclinical studies suggest that it may inhibit key enzymes involved in tumor progression and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for neurodegenerative disease treatments.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research indicates that under aerobic conditions, the compound undergoes hydrolysis and oxidation, leading to the formation of less complex byproducts that are more readily biodegradable.

In conclusion, Ethyl 3-(4-methylphenyl)-4-oxo-5-(3-phenylpropanamido)-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS No: 851948-67-9) stands out as a versatile molecule with broad applications in medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring novel therapeutic agents and advanced materials.